Cas no 1314912-48-5 (2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine
• CAS No: 1314912-48-5
• MF: C₆H₇F₃N₂O
• MW: 180.127791643143
• CID: 6192571
• PubChem ID: 55283522
• Update Time: 2025-06-12

2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine
• AKOS006346184
• 2,2,2-Trifluoro-1-(5-methylisoxazol-3-yl)ethan-1-amine
• 1314912-48-5
• EN300-1725563

• Inchi： 1S/C6H7F3N2O/c1-3-2-4(11-12-3)5(10)6(7,8)9/h2,5H,10H2,1H3
• InChI Key： CKLHHMZFSXMEDN-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)ON=1)N)(F)F

Computed Properties

• Exact Mass: 180.05104734g/mol
• Monoisotopic Mass: 180.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine

Introduction to 2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine (CAS No. 1314912-48-5) in Modern Chemical and Pharmaceutical Research

2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine, identified by the CAS number 1314912-48-5, is a fluorinated organic compound featuring a unique structural motif that has garnered significant attention in the fields of medicinal chemistry and chemical biology. The compound’s molecular framework integrates a trifluoromethyl group with an N-heterocyclic oxazole ring, making it a promising candidate for further exploration in drug discovery and material science applications.

The presence of the trifluoroethyl moiety and the 5-methyl-1,2-oxazole scaffold imparts distinct physicochemical properties to this molecule. Fluorine atoms are well-known for their ability to enhance metabolic stability, lipophilicity, and binding affinity at biological targets, which are critical factors in the design of novel therapeutic agents. The oxazole ring, on the other hand, is a versatile pharmacophore that has been extensively studied for its role in various bioactive molecules.

In recent years, there has been a surge in research focused on developing fluorinated compounds with potential therapeutic applications. The incorporation of fluorine into drug candidates has been shown to improve their pharmacokinetic profiles, leading to increased efficacy and reduced side effects. Specifically, the trifluoroethyl group is recognized for its ability to modulate enzyme activity and receptor binding interactions, making it an attractive feature for medicinal chemists.

2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine represents an innovative approach to leveraging these structural elements for therapeutic benefit. The combination of the trifluoroethyl group and the 5-methyl-1,2-oxazole ring suggests potential utility in targeting various biological pathways. For instance, oxazole-based compounds have demonstrated activity against bacterial infections and inflammatory diseases, while fluorinated derivatives have shown promise in oncology research.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. Researchers have reported that compounds containing such motifs exhibit enhanced binding affinity to enzymes and receptors involved in cancer progression. The structural features of 2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-3-yl)ethan-1-amine align well with these findings, positioning it as a valuable scaffold for further derivatization and optimization.

The synthesis of this compound involves multi-step organic transformations that require careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical evaluation.

In terms of biological activity, 2, 2, 2-trifluoro - 1 - (5 - methyl - 1, 2 - oxazol - 3 - yl) ethan - 1 - amine (CAS No. 1314912 - 48 - 5) has shown intriguing properties in preliminary assays. Its ability to interact with biological targets suggests potential as an intermediate or lead compound in drug development pipelines. Further investigation into its mechanism of action will be crucial for understanding its therapeutic relevance.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their favorable pharmacological properties. The demand for innovative molecules with enhanced efficacy and safety profiles drives ongoing research into novel fluorinated derivatives like trifluoro - ethyl containing compounds. As such, CAS No. 1314912 - 48 - 5 represents an exciting opportunity for researchers seeking to develop next-generation therapeutics.

From a chemical biology perspective, this compound offers insights into how structural modifications can influence biological function. The interplay between fluorine substitution and heterocyclic scaffolds provides a rich area for exploration， with implications not only for drug design but also for understanding fundamental biochemical processes.

The future directions for research involving CAS No. 1314912 - 48 - 5 include exploring its potential as a building block for more complex molecules or as a starting point for developing new therapeutic agents targeting specific diseases. Collaborative efforts between synthetic chemists， biologists， and pharmacologists will be essential in unlocking the full therapeutic potential of this innovative compound.